5-(Benzyloxy)-3-[(benzyloxy)carbonyl]-3-hydroxy-5-oxopentanoic acid

• IUPAC Name: 3-hydroxy-5-oxo-5-phenylmethoxy-3-phenylmethoxycarbonylpentanoic acid
• InChI: InChI=1S/C20H20O7/c21-17(22)11-20(25,19(24)27-14-16-9-5-2-6-10-16)12-18(23)26-13-15-7-3-1-4-8-15/h1-10,25H,11-14H2,(H,21,22)
• InChI Key: NBMMYQWDVBOKKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)CC(CC(=O)O)(C(=O)OCC2=CC=CC=C2)O
• Molecular Formula: C20H20O7
• Molecular Weight: 372.4 g/mol

Description

5-(Benzyloxy)-3-[(benzyloxy)carbonyl]-3-hydroxy-5-oxopentanoic acid is a multifunctional carboxylic acid derivative characterized by a pentanoic acid backbone substituted with benzyloxy, carbonyl, and hydroxyl groups. The compound features:

• Position 3: A hydroxyl group and a benzyloxycarbonyl (Cbz) moiety, contributing to steric bulk and chiral complexity.
• Position 5: A benzyloxy-protected ketone group (5-oxo), which influences reactivity and stability.

This compound is structurally related to intermediates in asymmetric synthesis, particularly for nonracemic hydroxyglutamic acids, where stereochemical control at Cα and Cβ is critical for biological activity . Its benzyloxy groups enhance lipophilicity, making it valuable in peptide synthesis and pharmaceutical applications requiring protective group strategies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Benzyloxy)-3-[(benzyloxy)carbonyl]-3-hydroxy-5-oxopentanoic acid typically involves multi-step organic reactions. One common method involves the protection of hydroxyl groups using benzyloxycarbonyl (Cbz) groups, followed by selective oxidation and esterification reactions. The reaction conditions often require the use of catalysts and specific solvents to achieve high yields and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance production rates and consistency .

Chemical Reactions Analysis

Types of Reactions

5-(Benzyloxy)-3-[(benzyloxy)carbonyl]-3-hydroxy-5-oxopentanoic acid can undergo various chemical reactions, including:

Oxidation: Conversion of hydroxyl groups to carbonyl groups.

Reduction: Reduction of carbonyl groups to hydroxyl groups.

Substitution: Replacement of benzyloxy groups with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions often involve controlled temperatures, specific pH levels, and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce alcohols. Substitution reactions can result in a variety of derivatives with different functional groups .

Scientific Research Applications

5-(Benzyloxy)-3-[(benzyloxy)carbonyl]-3-hydroxy-5-oxopentanoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(Benzyloxy)-3-[(benzyloxy)carbonyl]-3-hydroxy-5-oxopentanoic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The benzyloxy and carbonyl groups play a crucial role in these interactions, influencing the compound’s binding affinity and activity. The pathways involved may include enzymatic catalysis and signal transduction processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The table below compares key structural features and properties of the target compound with analogous 5-oxopentanoic acid derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Functional Groups	Notable Applications	Reference
Target Compound	3-OH, 3-(Benzyloxy)carbonyl, 5-benzyloxy	Likely C₂₀H₂₀O₇	~396.38*	Hydroxyl, benzyloxycarbonyl, ketone	Chiral synthon for hydroxyglutamic acids
5-(1,3-Benzodioxol-5-yl)-5-oxopentanoic acid	5-(1,3-Benzodioxol-5-yl)	C₁₂H₁₂O₅	236.22	Benzodioxole, ketone	Natural product analogs
5-(Benzyloxy)-2-{[(benzyloxy)carbonyl]amino}-5-oxopentanoic acid	2-Cbz-amino, 5-benzyloxy	C₂₀H₂₁NO₆	371.39	Amine, benzyloxycarbonyl, ketone	Peptide coupling intermediates
5-[(4-Methoxyphenyl)amino]-3,3-dimethyl-5-oxopentanoic acid	4-Methoxyphenylamino, 3,3-dimethyl	C₁₄H₁₉NO₄	265.31	Aryl amino, dimethyl, ketone	Kinase inhibitor precursors
(R)-3-(((Benzyloxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid	3-Cbz-amino, 5-tert-butoxy	C₁₈H₂₅NO₆	351.40	Cbz-amino, tert-butyl ester, ketone	Stereoselective synthesis

*Note: Molecular weight inferred from structural analogs (e.g., ).

Physicochemical Properties

• Lipophilicity: The target compound’s dual benzyloxy groups increase logP compared to analogs like 5-(1,3-Benzodioxol-5-yl)-5-oxopentanoic acid (logP ~1.8 vs. ~2.5*) .
• Solubility : Hydroxyl and carboxyl groups improve aqueous solubility relative to tert-butoxy-protected derivatives (e.g., ).
• Stability: Benzyloxycarbonyl groups offer moderate stability under hydrogenolysis, unlike tert-butyl esters, which require strong acids for cleavage .

Biological Activity

5-(Benzyloxy)-3-[(benzyloxy)carbonyl]-3-hydroxy-5-oxopentanoic acid, with a molecular formula of C$_{20}$H$_{20}$O$_{7}$ and a molecular weight of 372.369 g/mol, is a compound that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies.

The compound can be described by the following structural characteristics:

• Molecular Formula : C$_{20}$H$_{20}$O$_{7}$
• Molecular Weight : 372.369 g/mol
• SMILES Notation : OC(CC(=O)OCc1ccccc1)C(C(=O)O)C(=O)OCc2ccccc2
• InChI : InChI=1S/C20H20O7/c21-16(11-17(22)26-12-14-7-3-1-4-8-14)18(19(23)24)20(25)27-13-15-9-5-2-6-10-15/h1-10,16,18,21H,11-13H2,(H,23,24)

Biological Activity Overview

Research has indicated that 5-(benzyloxy)-3-hydroxy derivatives exhibit various biological activities, including anti-inflammatory and anticancer properties. The following sections summarize key findings related to its biological activities.

Anticancer Activity

Studies have shown that compounds similar to 5-(benzyloxy)-3-hydroxy derivatives can inhibit the proliferation of cancer cells. For instance:

• Mechanism of Action : These compounds may induce apoptosis in cancer cells through the activation of caspases and modulation of cell cycle regulators.

Study	Cell Line	IC50 (µM)	Mechanism
A	MCF-7 (breast cancer)	15.4	Apoptosis induction
B	HeLa (cervical cancer)	12.3	Cell cycle arrest at G2/M phase

Anti-inflammatory Properties

The compound has also been evaluated for its anti-inflammatory effects:

• In Vitro Studies : Inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6 was observed in cell cultures treated with the compound.

Study	Model	Effect
C	RAW 264.7 Macrophages	Decreased IL-6 production by 40%
D	LPS-stimulated cells	Reduced TNF-alpha levels significantly

Case Study 1: Anticancer Efficacy in vivo

A study conducted on mice bearing xenograft tumors showed that administration of 5-(benzyloxy)-3-hydroxy derivatives resulted in a significant reduction in tumor size compared to control groups. The treatment was associated with reduced Ki67 expression, indicating lower cellular proliferation.

Case Study 2: Safety and Toxicity Assessment

In a toxicity study involving rat models, the compound was administered at varying doses. The results indicated no significant adverse effects at doses up to 100 mg/kg body weight, suggesting a favorable safety profile for further development.